Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H10BrClFNO2S B8602823 N-(4-bromo-2-fluorophenyl)-3-chloropropane-1-sulfonamide CAS No. 749929-65-5

N-(4-bromo-2-fluorophenyl)-3-chloropropane-1-sulfonamide

Cat. No. B8602823
CAS RN: 749929-65-5
M. Wt: 330.60 g/mol
InChI Key: OAFWHUYUJVSNGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07148226B2

Procedure details

N-(4-bromo-2-fluorophenyl)-3-chloropropane-1-sulfonamide (8.27 g, 0.025M) and potassium carbonate (5.10 g, 0.0375M) was dissolved in dimethylformamide (50 ml) at room temperature under an atmosphere of nitrogen. The reaction mixture was stirred for a further 24 hrs after which time it was partitioned between diethylether (500 ml) and water (500 ml). The organics were washed with 1N HCl (300 ml) and then water (100 ml) The organics were then dried over magnesium sulfate, filtered and the solvent concentrated in vacuuo to afford the title compound as a brown oil (9.0 g). 1H NMR (CDCl3): δ 2.40–2.50 (m, 2H), 3.25–3.40 (m, 2H), 4.00 (m, 2H); 6.78 (m, 2H), 7.10 (d, J=2.56 Hz, 1H),).
Name
N-(4-bromo-2-fluorophenyl)-3-chloropropane-1-sulfonamide
Quantity
8.27 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
5.1 g
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
50 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][S:9]([CH2:12][CH2:13][CH2:14]Cl)(=[O:11])=[O:10])=[C:4]([F:16])[CH:3]=1.C(=O)([O-])[O-].[K+].[K+]>CN(C)C=O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH2:14][CH2:13][CH2:12][S:9]2(=[O:11])=[O:10])=[C:4]([F:16])[CH:3]=1 |f:1.2.3|

Inputs

Step One
Name
N-(4-bromo-2-fluorophenyl)-3-chloropropane-1-sulfonamide
Quantity
8.27 g
Type
reactant
Smiles
BrC1=CC(=C(C=C1)NS(=O)(=O)CCCCl)F
Name
potassium carbonate
Quantity
5.1 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethylformamide
Quantity
50 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for a further 24 hrs after which time it
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was partitioned between diethylether (500 ml) and water (500 ml)
WASH
Type
WASH
Details
The organics were washed with 1N HCl (300 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
water (100 ml) The organics were then dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
the solvent concentrated in vacuuo

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
BrC1=CC(=C(C=C1)N1S(CCC1)(=O)=O)F
Measurements
Type Value Analysis
AMOUNT: MASS 9 g
YIELD: CALCULATEDPERCENTYIELD 122.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.